1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol

• IUPAC Name: 1-[[5-[3-[(4-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]pyridin-2-yl]amino]butan-2-ol
• InChI: InChI=1S/C18H19FN4O2/c1-2-15(24)11-21-16-8-5-13(10-20-16)18-22-17(23-25-18)9-12-3-6-14(19)7-4-12/h3-8,10,15,24H,2,9,11H2,1H3,(H,20,21)
• InChI Key: KZWHFBTUDZQZNV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC1=NC=C(C=C1)C2=NC(=NO2)CC3=CC=C(C=C3)F)O
• Molecular Formula: C18H19FN4O2
• Molecular Weight: 342.4 g/mol

Description

1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol, also known as FBPA, is a chemical compound that has gained interest in the scientific community due to its potential applications in the field of cancer research.

Mechanism of Action

The exact mechanism of action of 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol is not fully understood, but it is believed to act by inhibiting the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the synthesis of pyrimidine nucleotides. This inhibition leads to a decrease in the levels of pyrimidine nucleotides, which are essential for DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have anti-inflammatory and anti-oxidant effects. It has also been found to increase the levels of certain neurotransmitters in the brain, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol is its ability to inhibit the growth of a variety of cancer cell lines. This makes it a potentially useful tool for cancer research. However, there are also some limitations to its use in lab experiments. For example, it has been found to be unstable in aqueous solutions, which can make it difficult to work with.

Future Directions

There are a number of potential future directions for research on 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol. One area of interest is the development of more stable analogs of 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol that can be used in lab experiments. Another area of interest is the investigation of the potential use of 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol in combination with other anti-cancer drugs to enhance their efficacy. Additionally, further research is needed to fully understand the mechanism of action of 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol can be synthesized using a multistep reaction process that involves the condensation of 4-fluorobenzyl hydrazine and 2-pyridinecarboxaldehyde to form 3-(4-fluorobenzyl)-1,2,4-oxadiazole-5-carboxaldehyde. This intermediate is then reacted with 5-aminonicotinic acid to form the final product, 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol.

Scientific Research Applications

1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol has been studied for its potential applications in cancer research. In particular, it has been shown to inhibit the growth of a variety of cancer cell lines, including breast, lung, and prostate cancer cells. 1-({5-[3-(4-fluorobenzyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}amino)-2-butanol has also been found to induce apoptosis, or programmed cell death, in cancer cells.